![molecular formula C23H26N2OS B4851466 N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-N'-1-naphthylthiourea](/img/structure/B4851466.png)
N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-N'-1-naphthylthiourea
Overview
Description
N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-N'-1-naphthylthiourea, also known as IMPTU, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. IMPTU belongs to the class of thiourea derivatives and has been found to possess various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-N'-1-naphthylthiourea is not fully understood, but it is believed to involve the modulation of various signaling pathways. In cancer cells, this compound has been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. In neuroprotection, this compound has been shown to activate the Nrf2/ARE signaling pathway, which is involved in the regulation of oxidative stress. In antifungal activity, this compound has been found to disrupt the fungal cell membrane, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell migration and invasion, and suppress angiogenesis. In neuroprotection, this compound has been found to protect neurons from oxidative stress-induced damage, improve cognitive function, and enhance synaptic plasticity. In antifungal activity, this compound has exhibited potent antifungal activity against various fungal strains.
Advantages and Limitations for Lab Experiments
N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-N'-1-naphthylthiourea has several advantages for lab experiments, such as its high purity and yield, and its potential use in various scientific research areas. However, there are also limitations to its use, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the research on N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-N'-1-naphthylthiourea. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its potential use as a therapeutic agent in various diseases. Additionally, the development of this compound derivatives with improved potency and selectivity could also be explored.
Scientific Research Applications
N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-N'-1-naphthylthiourea has been studied for its potential use in various scientific research areas such as cancer treatment, neuroprotection, and antifungal activity. In cancer treatment, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In neuroprotection, this compound has been shown to protect neurons from oxidative stress-induced damage and improve cognitive function. In antifungal activity, this compound has exhibited potent antifungal activity against various fungal strains.
properties
IUPAC Name |
1-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]-3-naphthalen-1-ylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2OS/c1-16(2)19-12-11-17(3)15-22(19)26-14-13-24-23(27)25-21-10-6-8-18-7-4-5-9-20(18)21/h4-12,15-16H,13-14H2,1-3H3,(H2,24,25,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYHJDLFXYHVCBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCCNC(=S)NC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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